Cas no 1450638-17-1 (4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane is a highly stable cyclic boronic ester with applications in organic synthesis and cross-coupling reactions. Its key advantages include enhanced air and moisture stability compared to simpler boronic acids, making it easier to handle and store. The electron-withdrawing trifluoroethyl group improves reactivity in Suzuki-Miyaura couplings, while the tetramethyl-substituted dioxaborolane framework ensures robust performance under diverse reaction conditions. This compound is particularly useful in the synthesis of complex pharmaceuticals and agrochemicals, where precise boron incorporation is required. Its compatibility with a wide range of functional groups further enhances its utility in multi-step synthetic routes.
4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane structure
1450638-17-1 structure
Product Name:4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane
CAS No:1450638-17-1
MF:C8H14BF3O2
MW:210.001773357391
CID:4600540
PubChem ID:137698951
Update Time:2025-05-28

4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-
    • 4,4,5,5-Tetramethyl-2-(2,2,2-trifluoro-ethyl)-[1,3,2]dioxaborolane
    • EN300-1655764
    • 1450638-17-1
    • DB-379979
    • Z3038771710
    • starbld0025857
    • G62777
    • Inchi: 1S/C8H14BF3O2/c1-6(2)7(3,4)14-9(13-6)5-8(10,11)12/h5H2,1-4H3
    • InChI Key: TVADKTGPYJJVQL-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)C(C)(C)OB1CC(F)(F)F

Computed Properties

  • Exact Mass: 210.1038943g/mol
  • Monoisotopic Mass: 210.1038943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

4,4,5,5-tetramethyl-2-(2,2,2-trifluoroethyl)-1,3,2-dioxaborolane Pricemore >>

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